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This technical guide provides an in-depth exploration of the core principles, methodologies, and
validation of the Cognition Assessment Platform (Cotapp). Designed for researchers,
scientists, and professionals in drug development, this document synthesizes available data to
offer a comprehensive understanding of this digital cognitive assessment tool.

Introduction to Cotapp

The Cognitive Task Application (Cotapp) is a computerized assessment tool designed to
measure attention, information processing, and executive functions in children with a mental
age of six to twelve years.[1][2][3][4] Developed based on scientific principles, Cotapp aims to
provide a reliable and valid cognitive profile, outlining a child's strengths and weaknesses in
key cognitive domains.[1][2][3] The assessment is presented in a game-like format to engage
children, with a character named 'Cotapp’ guiding them through the tasks.[1][4] The complete
assessment takes approximately 30 to 40 minutes to administer.[4][5]

Core Cognitive Domains Assessed

Cotapp is structured into seven distinct blocks, each targeting specific cognitive functions.[1][4]
The primary cognitive domains evaluated include:
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e Processing Speed: The efficiency with which a child can perform simple or repetitive
cognitive tasks.

 Attention: The ability to focus on relevant stimuli and ignore distractions.

» Executive Control: A set of higher-order cognitive processes that manage and control other
cognitive functions. This includes concepts like interference sensitivity.

o (Working) Memory: The ability to hold and manipulate information in the mind for a short
period.

e Learning Speed: The rate at which a child acquires new information or skills.[6][7]

These domains are assessed through a series of tasks, and the platform generates 22 basic
and 46 specialized parameters to provide a detailed cognitive profile.[1][2][8]

Cotapp Cognitive Assessment
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Core cognitive domains measured by the Cotapp assessment and their relation to output
parameters.

Experimental Protocols and Methodologies

The administration and validation of Cotapp follow standardized protocols to ensure data
quality and comparability.
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The test is administered individually in a quiet, low-stimulus environment to minimize
distractions.[4][9] The child is seated at a computer, and a test administrator provides initial
instructions, observes the child, and offers coaching if necessary, based on a set of
standardized rules.[4][7] The test is self-paced, meaning the next trial is only presented after
the child responds to the previous one.[6][7] Each of the seven blocks begins with instructions
from the 'Cotapp’ character and practice items to ensure the child understands the task.[4][7]
Throughout the assessment, the administrator can use an observation form to log the child's
motor and verbal restlessness, providing qualitative data to supplement the cognitive
performance metrics.[4][7]
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Standardized workflow for the administration of the Cotapp cognitive assessment.
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While detailed descriptions of all seven blocks are not publicly available, information on several
key tasks has been published:

» Block 1: Simple Processing Speed: This is a one-choice reaction time task. The 'Cotapp’
character appears on the screen, and the child must press a designated 'yes' button as
quickly as possible.[1]

o Block 2: Multiple Processing Speed: This is a two-choice reaction time task. The child must
press a 'yes' button if the '‘Cotapp’' character appears and a 'no’ button if a different character
(a friend) appears.[1]

» Block 4: Interference Sensitivity: This task is designed to measure cognitive inhibition. The
stimulus (e.g., the 'Cotapp’ character) can appear on either the right or left side of the
screen, creating compatible and incompatible stimulus-response associations. For instance,
if '‘Cotapp’ appears on the left, it is incompatible with the right-hand 'yes' button, forcing the
child to inhibit the incorrect response.[1]

The validation of Cotapp involved several key phases to establish its psychometric properties.
The normative sample for the primary validation study consisted of 1,032 Dutch children.[1][2]
[8][10] To assess the test's validity, a separate group of 79 children with ADHD was included in
the research.[1][2][8][10] The reliability of the assessment was determined through both split-
half and test-retest methods. The test-retest reliability was specifically examined in a cohort of
127 children.[1][2][8][10]

Quantitative Data from Validation Studies

The following tables summarize the quantitative data available from the validation studies of
the Cotapp assessment.

Table 1: Participant Demographics in Validation Studies
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Group Number of Participants (N) Purpose

Normative Sample 1,032 Establishing normative data
ADHD Group 79 Validity assessment
Test-Retest Sample 127 Reliability assessment

Data sourced from multiple
publications on the Cotapp
validation.[1][2][8][10]

Table 2: Psychometric Properties

Psychometric Measure Finding

) o Correlations are reported as "strong for almost
Split-Half Reliability all basic parameters.”

Correlations are described as varying from

Test-Retest Reliability
"moderate to strong for the basic parameters.”

Test outcomes demonstrate associations with

Construct Validit
y intelligence, academic achievement, and ADHD.

Qualitative descriptions of statistical findings

from the validation studies.[1][2]

Conclusion

The Cotapp cognitive assessment is a scientifically-grounded, computerized tool for evaluating
key cognitive functions in children. Its gamified approach, standardized administration protocol,
and automated scoring system make it a practical instrument for clinical and research settings.
The validation studies, conducted with a large normative sample, provide evidence for its
reliability and validity in profiling cognitive strengths and weaknesses related to attention,
information processing, and executive functions. Further research providing more detailed
quantitative data on its psychometric properties would be beneficial for the scientific

community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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